Methyl 5-(4-bromophenyl)-1-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate

• Molecular Formula: C20H16BrN3O4
• Molecular Weight: 442.3 g/mol
• IUPAC Name: methyl 5-(4-bromophenyl)-1-(2-methylphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-c]pyrazole-3-carboxylate
• InChI: InChI=1S/C20H16BrN3O4/c1-11-5-3-4-6-14(11)24-17-15(16(22-24)20(27)28-2)18(25)23(19(17)26)13-9-7-12(21)8-10-13/h3-10,15,17H,1-2H3
• InChI Key: ZGYAVTLYBOAMLX-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2C3C(C(=N2)C(=O)OC)C(=O)N(C3=O)C4=CC=C(C=C4)Br

Description

Methyl 5-(4-bromophenyl)-1-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate, also known as BRD0705, is a small molecule compound that has shown promising results in various scientific research studies. This compound belongs to the family of pyrrolopyrazoles and has been synthesized using a simple and efficient method.

Mechanism of Action

Methyl 5-(4-bromophenyl)-1-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate acts as a potent inhibitor of HDACs and BRDs. It binds to the active site of these enzymes and prevents them from carrying out their normal functions. This leads to the inhibition of gene expression and the modulation of various cellular processes.
Biochemical and Physiological Effects
Methyl 5-(4-bromophenyl)-1-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been shown to have various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. It also has anti-inflammatory effects and has been shown to reduce the production of pro-inflammatory cytokines. Additionally, it has been found to have neuroprotective effects and has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of Methyl 5-(4-bromophenyl)-1-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is its potency and selectivity towards HDACs and BRDs. This makes it a valuable tool for studying the role of these enzymes in various diseases. However, one of the limitations of Methyl 5-(4-bromophenyl)-1-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is its poor solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on Methyl 5-(4-bromophenyl)-1-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate. One of the areas of interest is its potential as a therapeutic agent for cancer and other diseases. It is also important to study the pharmacokinetics and pharmacodynamics of Methyl 5-(4-bromophenyl)-1-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate to determine its optimal dosing and administration. Additionally, further research is needed to understand the molecular mechanisms underlying the effects of Methyl 5-(4-bromophenyl)-1-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate on various cellular processes.
Conclusion
In conclusion, Methyl 5-(4-bromophenyl)-1-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is a small molecule compound that has shown promising results in various scientific research studies. It has potent inhibitory effects on HDACs and BRDs and has been found to have various biochemical and physiological effects. While there are some limitations to working with Methyl 5-(4-bromophenyl)-1-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate, it is a valuable tool for studying the role of these enzymes in various diseases. Further research is needed to fully understand the potential therapeutic applications of Methyl 5-(4-bromophenyl)-1-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate and its molecular mechanisms of action.

Synthesis Methods

Methyl 5-(4-bromophenyl)-1-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been synthesized using a one-pot, three-component reaction of 4-bromoaniline, 2-methylbenzaldehyde, and ethyl acetoacetate. The reaction was carried out under reflux conditions using ethanol as a solvent. The resulting product was then purified using column chromatography to obtain pure Methyl 5-(4-bromophenyl)-1-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate in good yield.

Scientific Research Applications

Methyl 5-(4-bromophenyl)-1-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been extensively studied for its potential therapeutic applications. It has been found to have inhibitory effects on various enzymes such as histone deacetylases (HDACs) and bromodomains (BRDs). HDACs are involved in the regulation of gene expression and are known to play a role in various diseases such as cancer, neurodegenerative disorders, and inflammation. BRDs are involved in the recognition of acetylated lysine residues on histones and are also implicated in various diseases such as cancer, inflammation, and cardiovascular diseases.